Cas no 70-54-2 (DL-Lysine)

DL-Lysine Properties

Names and Identifiers

• DL-Lysine
• DL-Lysine Base
• (±)-2,6-Diaminocaproic acid
• 2,6-Diaminohexanoic acid
• [1R-(2-endo,3-exo)]-8-Methyl-3-phenyl-8-azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester
• Benzonitrile,2,6-diamino
• Lead chloride
• (+/-)-2,6-Diaminocaproic acid
• poly(D-lysine)
• Lysine, DL-
• 2,6-bis(azanyl)hexanoic acid
• Poly-L-lysine
• L-Lysine base
• KDXKERNSBIXSRK-UHFFFAOYSA-N
• Lysine monohydrochloride
• H-DL-Lys-OH
• Lysine #
• Lysine, hydrochloride (1:1)
• (RS)-Lysine
• (+-)-Lysine
• 4,4,5,5-tetradeuterolysine
• endolysin
• laevo-lysine
• (+-)-2,6-Diaminohexanoic acid
• dextro,laevo-lysine
• DL-alpha,epsilon-Diaminocaproic acid
• PubChem1
• +Expand

• MDL： MFCD00064432
• InChIKey： KDXKERNSBIXSRK-UHFFFAOYSA-N
• Inchi： 1S/C6H14N2O2/c7-4-2-1-3-5(8)6(9)10/h5H,1-4,7-8H2,(H,9,10)
• SMILES： O([H])C(C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 146.10600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 146.105528
• Heavy Atom Count: 10
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 89.3

Experimental Properties

• LogP: 0.92790
• PSA: 89.34000
• Refractive Index: 1.4650 (estimate)
• Boiling Point: 311.5℃ at 760 mmHg
• Melting Point: 170 ºC (dec.)
• Flash Point: 142.2℃
• Color/Form: Colorless crystals
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in ether
• Sensitiveness: Sensitive to light
• Density: 1,12 g/cm3

DL-Lysine Security Information

• WGK Germany：1
• Safety Instruction： S1-S28-S45
• Dangerous goods sign： T+
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R28: extremely toxic if swallowed.
• FLUKA BRAND F CODES：3-10

DL-Lysine Customs Data

• HS CODE：2922411000
• Customs Data：

  China Customs Code:

  2922411000

  Overview:

  HS: 2922411000. Lysine. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). Minimum tariff:5.0%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  M.Import commodity inspection

  Summary:

  HS: 2922411000. 2,6-diaminohexanoic acid. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:ab(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tarrif:5.0%. general tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters